Cas no 190728-30-4 (Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-)

• Product Name: Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-
• CAS No: 190728-30-4
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1383938
• PubChem ID: 24820230
• Update Time: 2025-05-23

Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-
• 1,3-Benzodioxol-5-yl(4-methoxyphenyl)methanone
• LogP
• 1,3-benzodioxol-5-yl-(4-methoxyphenyl)methanone
• Benzo[d][1,3]dioxol-5-yl(4-methoxyphenyl)methanone
• SCHEMBL4823544
• 5-(4-methoxybenzoyl)-2H-1,3-benzodioxole
• NLRLDQDVKAIZBS-UHFFFAOYSA-N
• MFCD09839412
• benzo[1,3]dioxol-5-yl-(4-methoxy-phenyl)-methanone
• 190728-30-4

• Inchi： 1S/C15H12O4/c1-17-12-5-2-10(3-6-12)15(16)11-4-7-13-14(8-11)19-9-18-13/h2-8H,9H2,1H3
• InChI Key： NLRLDQDVKAIZBS-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(C3C=CC(=CC=3)OC)=O)=CC1=2

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76